2-[2-(3,4-dimethylphenoxy)butanoyl]-N-ethylhydrazinecarbothioamide

• IUPAC Name: 1-[2-(3,4-dimethylphenoxy)butanoylamino]-3-ethylthiourea
• InChI: InChI=1S/C15H23N3O2S/c1-5-13(14(19)17-18-15(21)16-6-2)20-12-8-7-10(3)11(4)9-12/h7-9,13H,5-6H2,1-4H3,(H,17,19)(H2,16,18,21)
• InChI Key: CROIYJDAKIATAO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NNC(=S)NCC)OC1=CC(=C(C=C1)C)C
• Molecular Formula: C15H23N3O2S
• Molecular Weight: 309.4 g/mol

Description

2-[2-(3,4-dimethylphenoxy)butanoyl]-N-ethylhydrazinecarbothioamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-[2-(3,4-dimethylphenoxy)butanoyl]-N-ethylhydrazinecarbothioamide is not fully understood. However, it has been suggested that the compound exerts its antitumor activity by inducing apoptosis in cancer cells. The compound may also inhibit the growth of cancer cells by blocking the cell cycle progression.
Biochemical and Physiological Effects:
2-[2-(3,4-dimethylphenoxy)butanoyl]-N-ethylhydrazinecarbothioamide has been reported to exhibit various biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, leading to cell death. The compound has also been reported to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. Furthermore, it has been shown to reduce the levels of certain inflammatory cytokines in the body.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-[2-(3,4-dimethylphenoxy)butanoyl]-N-ethylhydrazinecarbothioamide is its potential as a lead compound for the development of new antitumor and antifungal agents. The compound has also shown potential as a corrosion inhibitor for metals. However, one of the limitations of this compound is its limited solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on 2-[2-(3,4-dimethylphenoxy)butanoyl]-N-ethylhydrazinecarbothioamide. One of the significant directions is the development of new derivatives of the compound with improved solubility and efficacy. Furthermore, the compound's mechanism of action needs to be elucidated further to understand its potential applications fully. The compound's potential as a corrosion inhibitor for metals also needs to be studied further to develop new and effective corrosion inhibitors. Overall, the research on 2-[2-(3,4-dimethylphenoxy)butanoyl]-N-ethylhydrazinecarbothioamide has significant potential for the development of new drugs and materials with various applications.
Conclusion:
In conclusion, 2-[2-(3,4-dimethylphenoxy)butanoyl]-N-ethylhydrazinecarbothioamide is a chemical compound that has shown potential as an antitumor and antifungal agent and as a corrosion inhibitor for metals. The compound's mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied in various scientific fields. However, further research is needed to develop new derivatives of the compound with improved solubility and efficacy and to understand its mechanism of action fully. The research on 2-[2-(3,4-dimethylphenoxy)butanoyl]-N-ethylhydrazinecarbothioamide has significant potential for the development of new drugs and materials with various applications.

Synthesis Methods

The synthesis of 2-[2-(3,4-dimethylphenoxy)butanoyl]-N-ethylhydrazinecarbothioamide has been reported in the literature using different methods. One of the common methods involves the reaction of 3,4-dimethylphenol, ethyl 2-bromobutanoate, and thiosemicarbazide in the presence of a base catalyst. The reaction mixture is then refluxed in ethanol to yield the desired product. Another method involves the reaction of ethyl 2-bromobutanoate, thiosemicarbazide, and 3,4-dimethylphenol in the presence of a phase-transfer catalyst. The reaction mixture is then refluxed in ethanol to obtain the product.

Scientific Research Applications

2-[2-(3,4-dimethylphenoxy)butanoyl]-N-ethylhydrazinecarbothioamide has been studied for its potential applications in various scientific fields. One of the significant applications of this compound is in the field of medicinal chemistry. It has been reported to exhibit antitumor activity against various cancer cell lines. The compound has also shown potential as an antifungal agent. Furthermore, it has been studied for its potential as a corrosion inhibitor for metals.